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Compound of Interest

Compound Name: 5-Amino-2-pentanol HC/
Cat. No.: B8233490
Get Quote
\ J

Executive Summary & Chemical Identity

5-Amino-2-pentanol Hydrochloride (CAS: 5968-88-7 for the salt; Free base: 81693-62-1) is a
bifunctional aliphatic intermediate critical in the synthesis of chiral ligands, biodegradable
polyesteramides, and pharmaceutical linkers.

As a hydrochloride salt of a secondary alcohol-amine, its solubility behavior is governed by the
competition between its ionic lattice energy and the solvation capability of the solvent. This
guide provides a structured analysis of its solubility landscape to support reaction optimization,
purification (recrystallization), and analytical sample preparation.

Physicochemical Profile
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Property Value | Characteristic

Molecular Formula

Molecular Weight 139.62 g/mol

Aliphatic chain with terminal primary amine
Structure

(protonated) and secondary hydroxyl group.[1]

) High (lonic/Polar). Amphiphilic character due to

Polarity .

the C5 alkyl chain.

) Strong donor (ammonium, hydroxyl) and

H-Bonding

acceptor (hydroxyl).

Solubility Landscape

The solubility of 5-Amino-2-pentanol HCI follows the "Like Dissolves Like" principle, heavily
skewed towards high-dielectric protic solvents due to the ionic ammonium chloride moiety.

Solvent Compatibility Matrix

Data represents estimated saturation limits based on homologous amino-alcohol salt behavior
at 25°C.
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Representative . . Primary
Solvent Class Solubility Rating T

Solvents Application

) Water ( Very High (>500 Aqueous workup,

Polar Protic .

) mg/mL) buffer preparation.

_ Reaction solvent,

Lower Alcohols Methanol (MeOH) High (>200 mg/mL)

stock solutions.

** hindered Alcohols**

Ethanol, Isopropanol
(IPA)

Moderate (Temp.
dependent)

Recrystallization (High
solubility at boil, low at
RT).

Biological assays,

Polar Aprotic DMSO, DMF High (>100 mg/mL) organometallic
catalysis.
] o ) Anti-solvent for
Polar Aprotic Acetone, Acetonitrile Low / Sparingly S
precipitation.
Hexane, Toluene, Washing impurities,
Non-Polar Insoluble (<1 mg/mL)

DCM

biphasic extraction.

Thermodynamic Considerations

o Enthalpy of Solution (

): Dissolution in water is likely endothermic (solution cools down). The lattice energy of the
HCI salt is significant; heating facilitates rapid dissolution.

e Salt Breaking: In high pH environments (pH > 10), the salt converts to the free base (5-

Amino-2-pentanol), drastically altering solubility—becoming soluble in organic solvents like

Dichloromethane (DCM) and less soluble in water.

Experimental Protocols (Self-Validating Systems)
Protocol A: Solubility Verification (The "10mg Rule")

Objective: Rapidly determine solvent suitability before scale-up.
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e Weigh 10 mg of 5-Amino-2-pentanol HCI into a clear 4mL glass vial.
e Add 100 pL of target solvent (Result: 100 mg/mL concentration).
» Vortex for 30 seconds.
o Clear Solution?
High Solubility.
o Suspension?
Proceed to Step 4.
e Add 900 pL of solvent (Total: 1 mL, 10 mg/mL). Vortex.
» Heat to 50°C (if solvent boiling point permits).
o Dissolves on heat, precipitates on cool?

Candidate for Recrystallization.

o Remains solid?

Anti-solvent.

Protocol B: Recrystallization (Purification)

Context: Removing non-polar impurities or colored byproducts.
Solvent System: Isopropanol (IPA) or Ethanol/Ethyl Acetate (9:1).

» Dissolution: Place crude solid in a flask. Add minimum volume of boiling IPA until fully
dissolved.

« Filtration (Optional): If insoluble particles remain, hot filter through a pre-warmed glass frit.
e Nucleation: Allow the solution to cool slowly to Room Temperature (RT).

o Critical Step: If no crystals form at RT, add "seed" crystals or scratch the glass wall.
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e Maximizing Yield: Cool further to 0-4°C in an ice bath for 1 hour.

« |solation: Filter the white crystalline precipitate. Wash with cold Acetone (Anti-solvent) to
remove residual mother liquor.

e Drying: Vacuum dry at 40°C.

Protocol C: Free Base Liberation (Partitioning)

Context: When the neutral amino-alcohol is required for nucleophilic attack.

Dissolve the HCI salt in minimum Water.

Adjust pH to >12 using 2M NaOH or

Extract 3x with Dichloromethane (DCM) or Ethyl Acetate.

o Note: 5-Amino-2-pentanol is amphiphilic; saturation of the aqueous layer with NaCl
(Salting out) is recommended to improve extraction efficiency.

Dry organic layer over
and concentrate.
Visualizations

Solubility Decision Logic

Use this workflow to select the correct solvent based on your objective.
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Start: 5-Amino-2-pentanol HCI

What is your Goal?

Quantification

Synthesis

Purification Analysis (HPLC/NMR)

Reaction Medium

Standard [f reactant insoluble High Purity Needed \Rapid Isolation

Use Methanol or Water Use Biphasic System Recrystallization Precipitation D20 or DMSO-d6 Water/Acetonitrile
(Homogeneous) (Water/Toluene + PTC) (Solvent: i-PrOH or EtOH) (Dissolve in MeOH -> Add Acetone) (Buffer pH < 3)

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on experimental intent.

Recrystallization Thermodynamic Cycle

Visualizing the temperature-dependent solubility window.

Low Temp (0°C)
Solubility: Low
State: Crystallized JOWIS el .

Impurities
Remain in Solution

Filtration

Nucleation

High Temp (Boiling)
Solubility: High
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Figure 2: The thermodynamic cycle of recrystallization using Isopropanol.
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 130176797, 5-Amino-2-pentanol HCI. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of 5-
Amino-2-pentanol HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b8233490/docs#technical-guide-solubility-profile-
handling-of-5-amino-2-pentanol-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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